Cas no 2060047-63-2 (tert-butyl N-2-(aminomethyl)-1-oxaspiro4.5decan-8-ylcarbamate)

• Product Name: tert-butyl N-2-(aminomethyl)-1-oxaspiro4.5decan-8-ylcarbamate
• CAS No: 2060047-63-2
• MF: C₁₅H₂₈N₂O₃
• MW: 284.394424438477
• MDL: MFCD30486704
• CID: 5173675
• PubChem ID: 137702275
• Update Time: 2025-10-31

tert-butyl N-2-(aminomethyl)-1-oxaspiro4.5decan-8-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[2-(aminomethyl)-1-oxaspiro[4.5]dec-8-yl]-, 1,1-dimethylethyl ester
• tert-butyl N-2-(aminomethyl)-1-oxaspiro4.5decan-8-ylcarbamate

• MDL： MFCD30486704
• Inchi： 1S/C15H28N2O3/c1-14(2,3)20-13(18)17-11-4-7-15(8-5-11)9-6-12(10-16)19-15/h11-12H,4-10,16H2,1-3H3,(H,17,18)
• InChI Key： LGTQJSJAVGKOBB-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CCC2(OC(CN)CC2)CC1

Additional information on tert-butyl N-2-(aminomethyl)-1-oxaspiro4.5decan-8-ylcarbamate

Recent Advances in the Study of tert-butyl N-2-(aminomethyl)-1-oxaspiro4.5decan-8-ylcarbamate (CAS: 2060047-63-2)

The compound tert-butyl N-2-(aminomethyl)-1-oxaspiro4.5decan-8-ylcarbamate (CAS: 2060047-63-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic carbamate derivative is being explored for its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. Recent studies have focused on its synthesis, structural characterization, and biological activity, shedding light on its promising role in medicinal chemistry.

One of the key areas of interest is the compound's unique spirocyclic structure, which offers conformational rigidity and stereochemical diversity. These properties make it an attractive scaffold for designing inhibitors of enzymes or receptors involved in various diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of this compound via a multi-step route involving key intermediates, with an overall yield of 65%. The researchers highlighted its excellent stability under physiological conditions, a critical factor for drug development.

Recent pharmacological investigations have revealed that derivatives of tert-butyl N-2-(aminomethyl)-1-oxaspiro4.5decan-8-ylcarbamate show promising activity against neurological targets. Specifically, modifications at the aminomethyl position have yielded compounds with nanomolar affinity for GABA receptors, suggesting potential applications in anxiety and epilepsy treatment. The CAS: 2060047-63-2 core structure appears to contribute significantly to blood-brain barrier penetration, as evidenced by in vivo pharmacokinetic studies in rodent models.

From a chemical biology perspective, the compound's reactivity has been exploited in various bioconjugation strategies. A 2024 Nature Chemical Biology paper described its use as a versatile handle for protein labeling, taking advantage of the carbamate's selective reactivity with cysteine residues under mild conditions. This application expands the compound's utility beyond therapeutic development into chemical biology tools and diagnostics.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. The spirocyclic structure's ability to undergo pH-dependent conformational changes makes it an interesting candidate for designing stimuli-responsive drug carriers. Preliminary results from a collaborative study between academic and industrial researchers show enhanced tumor accumulation of drug conjugates incorporating this scaffold in xenograft models.

As the field progresses, challenges remain in optimizing the synthetic routes for large-scale production and further characterizing the structure-activity relationships of derivatives. However, the current body of research strongly supports tert-butyl N-2-(aminomethyl)-1-oxaspiro4.5decan-8-ylcarbamate as a valuable chemical entity with multiple applications in drug discovery and chemical biology. Future directions likely include expanded structure-activity relationship studies and exploration of its potential in addressing unmet medical needs.